molecular formula Cu6Pd4 B14434964 Copper--palladium (3/2) CAS No. 78402-97-8

Copper--palladium (3/2)

Cat. No.: B14434964
CAS No.: 78402-97-8
M. Wt: 807.0 g/mol
InChI Key: QBLSEEBTOWPORB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Copper-palladium (Cu-Pd) alloys, particularly the 3:2 molar ratio (≈40 at.% Pd), are notable for their tunable physicochemical properties and diverse applications in catalysis, materials science, and biomedicine. These alloys are synthesized via chemical vapor deposition (CVD) using precursors like [(hfac)Cu(I)vtms] and [Pd(hfac)₂], yielding high-purity films with controlled microstructure and oxidation resistance up to 300°C in air, outperforming pure copper . The Cu-Pd system exhibits complex phase behavior, with studies confirming the formation of ordered L12 superstructures in low-palladium-content alloys (e.g., Cu-5.9 at.% Pd), enhancing mechanical strength during annealing . In catalysis, Cu-Pd alloys demonstrate synergistic effects, improving selectivity in CO₂ reduction and cross-coupling reactions . Biomedical applications leverage their photothermal efficiency and autophagy induction for cancer therapy .

Properties

CAS No.

78402-97-8

Molecular Formula

Cu6Pd4

Molecular Weight

807.0 g/mol

IUPAC Name

copper;palladium

InChI

InChI=1S/6Cu.4Pd

InChI Key

QBLSEEBTOWPORB-UHFFFAOYSA-N

Canonical SMILES

[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Pd].[Pd].[Pd].[Pd]

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Oxidation Resistance Comparison

Material Oxidation Resistance Temperature (°C) Reference
Cu-Pd (3/2) CVD Film 300
Pure Cu CVD Film <300

Thermal Conductivity: Cu-Pd Alloys vs. Hybrid Nanofluids

Cu-Pd hybrid nanofluids show morphology-dependent thermal conductivity. At a 20:1 Cu:Pd ratio, spherical nanoparticles achieve an 18.8% enhancement at 80°C, whereas nanorod-sphere hybrids (1:1 ratio) exhibit lower performance. The 3:2 ratio’s thermal properties remain underexplored but likely balance Pd's electron scattering and Cu's conductivity .

Table 2: Thermal Conductivity of Cu-Pd Nanofluids

Molar Ratio (Cu:Pd) Morphology % Enhancement at 80°C Reference
20:1 Spherical Nanoparticles 18.8
1:1 Nanorod-Sphere Hybrid <18.8

Mechanical Properties: Cu-Pd (3/2) vs. Cu-Pd-Ag Alloys

Cu-Pd-Ag alloys surpass Cu-Pd (3/2) in microhardness due to Ag-induced solid solution strengthening. Low-temperature annealing of Cu-Pd-Ag triggers decomposition of supersaturated phases, precipitating submicrocrystalline particles that enhance strength. Cu-Pd (3/2) relies on L12 ordering for hardness, which is less pronounced .

Table 3: Mechanical Properties Comparison

Alloy Microhardness (HV) Key Strengthening Mechanism Reference
Cu-Pd (3/2) Moderate L12 Ordering
Cu-Pd-Ag (e.g., 5% Ag) High Ag Precipitation

Catalytic Performance: CO₂ Reduction and Cross-Coupling Reactions

  • CO₂ Reduction: Cu-Pd (3/2) nanoalloys tailor selectivity toward CO, achieving Faradaic efficiencies >80%, whereas Au-Cu nanoparticles favor C₁ products (e.g., formate) .
  • Cross-Coupling: Cu-Pd nanoparticles (NPs) enable room-temperature acyl Sonogashira reactions, outperforming pure CuNPs requiring 80°C. Pd’s electron-rich surface facilitates oxidative addition .

Table 4: Catalytic Performance in CO₂ Reduction

Catalyst Main Product Selectivity (%) Reference
Cu-Pd (3/2) Nanoalloy CO >80
Au-Cu Nanoparticles Formate ~70

Table 5: Biomedical Performance Comparison

Nanoparticle Photothermal Efficiency (%) Autophagy Induction Reference
Cu-Pd TNPs ~40 Yes
PdNPs ~50 No

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.